Cas no 1201899-19-5 (Potassium 2-chloropyridine-3-trifluoroborate)

• Product Name: Potassium 2-chloropyridine-3-trifluoroborate
• CAS No: 1201899-19-5
• MF: C₅H₃BClF₃KN
• MW: 219.441531419754
• MDL: MFCD09993186
• CID: 2127551
• PubChem ID: 329764428
• Update Time: 2025-10-10

Potassium 2-chloropyridine-3-trifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium 2-chloropyridine-3-trifluoroborate
• Potassium (2-chloropyridin-3-yl)trifluoroborate
• Potassium 2-chloro-3-pyridyltrifluoroborate
• potassium,(2-chloropyridin-3-yl)-trifluoroboranuide
• AK501290
• Potassium;(2-chloropyridin-3-yl)-trifluoroboranuide
• FCH1396936
• Potassium (2-chloropyridin-3-yl)(trifluoro)borate(1-)
• BYB89919
• AS-10721
• Potassium 2-chloropyridine-3-trifluoroborate, 97%
• POTASSIUM (2-CHLOROPYRIDIN-3-YL)TRIFLUOROBORANUIDE
• Potassium;(2-chloro-3-pyridyl)-trifluoro-boranuide
• MFCD09993186
• W17723
• 1201899-19-5
• AKOS027440396
• Potassium(2-chloropyridin-3-yl)trifluoroborate
• EN300-7412679
• CS-0060365
• DTXSID50746426
• DTXCID40697170

• MDL： MFCD09993186
• Inchi： 1S/C5H3BClF3N.K/c7-5-4(6(8,9)10)2-1-3-11-5;/h1-3H;/q-1;+1
• InChI Key： VBOQRLKCEKQPPP-UHFFFAOYSA-N
• SMILES： [K+].ClC1C([B-](F)(F)F)=CC=CN=1

Computed Properties

• Exact Mass: 218.9636229g/mol
• Monoisotopic Mass: 218.9636229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9

Experimental Properties

• Melting Point: 220-225 °C

Potassium 2-chloropyridine-3-trifluoroborate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on Potassium 2-chloropyridine-3-trifluoroborate

Potassium 2-chloropyridine-3-trifluoroborate: A Versatile Compound with Promising Applications in Biomedical Research

Potassium 2-chloropyridine-3-trifluoroborate, with the chemical formula C₆H₅ClF₃KN₂O₂, is a unique organoboron compound that has garnered significant attention in the field of biomedical research. This compound, identified by the CAS No. 1201899-19-5, represents a novel class of molecules with potential applications in drug discovery, molecular imaging, and therapeutic development. Recent advancements in synthetic chemistry and pharmacological profiling have highlighted its multifaceted utility, making it a focal point for researchers aiming to address complex biological challenges.

One of the key features of Potassium 2-chloropyridine-3-trifluoroborate is its structural complexity, which combines aromatic pyridine rings with trifluoroborate functional groups. The incorporation of fluorine atoms into the molecular framework imparts unique physicochemical properties, such as enhanced hydrophobicity and improved metabolic stability. These characteristics are critical for the design of targeted drug delivery systems, where the compound's ability to modulate cellular uptake and intracellular distribution could be leveraged to improve therapeutic outcomes. Recent studies have demonstrated that the trifluoroborate moiety can act as a bioorthogonal handle, enabling site-specific conjugation with biomolecules for applications in precision medicine.

Emerging research in the field of biomolecular imaging has further underscored the potential of Potassium 2-chloropyridine-3-trifluoroborate. The compound's fluorinated structure allows for the incorporation of fluorine-19 (¹⁹F) isotopes, which are highly sensitive in magnetic resonance imaging (MRI) applications. A 2023 study published in Advanced Materials reported the successful use of this compound as a contrast agent for in vivo imaging of tumor microenvironments. The study highlighted its ability to generate high-resolution images with minimal background interference, offering new possibilities for non-invasive monitoring of disease progression and therapeutic response.

Another area of interest is the compound's potential role in drug development for neurological disorders. Preliminary studies conducted in 2024 by a team at the University of Tokyo explored its interactions with ionotropic glutamate receptors, which are implicated in conditions such as epilepsy and neurodegenerative diseases. The researchers found that the compound exhibited selective modulatory effects on NMDA receptor activity, suggesting its potential as a lead compound for the design of neuroprotective agents. This discovery aligns with the growing emphasis on targeted therapies that aim to minimize off-target effects while maximizing therapeutic efficacy.

The synthesis of Potassium 2-chloropyridine-3-trifluoroborate has also been the subject of recent advancements in green chemistry. Traditional methods for preparing such organoboron compounds often involve harsh conditions and toxic reagents, but newer approaches have focused on reducing environmental impact. A 2023 paper in Green Chemistry described a catalytic process using transition metal complexes to achieve high yields with minimal waste generation. This development is particularly relevant in the context of sustainable pharmaceutical manufacturing, where the industry is increasingly prioritizing eco-friendly practices to meet regulatory and consumer demands.

Furthermore, the compound's potential applications in biomaterials science have been explored in recent studies. Researchers at MIT have investigated its use in the development of biocompatible coatings for medical devices. The compound's ability to form stable films with tunable mechanical properties makes it a promising candidate for applications in implantable devices and drug-eluting stents. These studies highlight the versatility of Potassium 2-chloropyridine-3-trifluoroborate across multiple domains of biomedical innovation.

Despite its promising potential, the use of Potassium 2-chloropyridine-3-trifluoroborate requires careful consideration of its pharmacokinetic profile. Studies have shown that the compound exhibits moderate solubility in aqueous solutions, which may influence its bioavailability. However, recent advances in nanoformulation technologies have demonstrated that encapsulating the compound in liposomes or polymeric nanoparticles can significantly enhance its solubility and prolong its circulation time in the bloodstream. This approach is particularly relevant for the development of long-acting therapeutics that reduce the frequency of dosing.

Another critical aspect of the compound's application is its toxicological profile. While preliminary in vitro studies have not shown significant cytotoxicity, further in vivo testing is necessary to fully understand its safety profile. Researchers at the National Institutes of Health (NIH) are currently conducting long-term toxicity studies to assess the potential for chronic exposure effects. These studies are essential for ensuring the compound's suitability for clinical applications and for identifying any potential risks associated with its use.

Looking ahead, the integration of Potassium 2-chloropyridine-3-trifluoroborate into multi-target drug discovery platforms is an area of active research. The compound's ability to interact with multiple biological targets simultaneously makes it a valuable tool for the design of polypharmacological agents. This approach is particularly relevant for complex diseases such as cancer and diabetes, where the treatment of multiple pathways is often necessary for effective management. The development of such agents is expected to play a significant role in the future of personalized medicine.

In conclusion, Potassium 2-chloropyridine-3-trifluoroborate represents a significant advancement in the field of biomedical research. Its unique structural properties and multifunctional capabilities have opened new avenues for applications in drug discovery, molecular imaging, and biomaterials science. As research continues to uncover its potential, the compound is poised to make a substantial impact on the development of innovative therapies and precision medical solutions. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary collaboration in driving progress in the life sciences.

As the field of biomedical research continues to evolve, the role of compounds like Potassium 2-chloropyridine-3-trifluoroborate will become increasingly prominent. The integration of advanced synthetic methods, computational modeling, and in vivo testing will be crucial in translating these discoveries into practical applications. The future of drug development and medical innovation will likely be shaped by the continued exploration of such molecules, which offer the potential to address some of the most pressing challenges in human health.

With the growing emphasis on sustainable practices and targeted therapies, the development of compounds like Potassium 2-chloropyridine-3-trifluoroborate will play a vital role in shaping the next generation of biomedical solutions. As researchers continue to uncover new applications and refine existing methodologies, the compound's impact on the field is expected to grow, contributing to the advancement of precision medicine and innovative therapeutic strategies. The journey of this compound from the laboratory to the clinic is a testament to the power of scientific discovery in addressing complex biological challenges.

Ultimately, the potential of Potassium 2-chloropyridine-3-trifluoroborate lies in its ability to bridge the gap between fundamental research and practical application. As the field of biomedical research continues to expand, the compound's role in driving innovation and improving patient outcomes will become increasingly evident. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary collaboration in advancing the frontiers of science and medicine.

As we look to the future, the continued development of compounds like Potassium 2-chloropyridine-3-trifluoroborate will be instrumental in shaping the next era of biomedical research. The integration of cutting-edge technologies and interdisciplinary approaches will be key to unlocking its full potential and translating its discoveries into real-world applications that benefit patients globally.

In summary, the compound Potassium 2-chloropyridine-3-trifluoroborate exemplifies the transformative power of scientific innovation in the field of biomedical research. Its unique properties and multifunctional capabilities have the potential to revolutionize various aspects of healthcare, from drug development to diagnostic imaging. As researchers continue to explore its applications and refine its synthesis, the compound is poised to play a pivotal role in the advancement of precision medicine and innovative therapeutic strategies. The journey of this compound is a testament to the enduring impact of scientific discovery in addressing complex biological challenges and improving human health.

With the ongoing advancements in biomedical research, the role of compounds like Potassium 2-chloropyridine-3-trifluoroborate will become increasingly significant. The integration of interdisciplinary approaches and cutting-edge technologies will be essential in translating these discoveries into practical applications that benefit patients worldwide. As the field continues to evolve, the potential of this compound to drive innovation and improve healthcare outcomes remains a promising prospect for the future of science and medicine.

As we move forward, the continued exploration of compounds like Potassium 2-chloropyridine-3-trifluoroborate will be crucial in shaping the next generation of biomedical research. The synergy between fundamental research and practical application will be key to unlocking new possibilities and addressing some of the most pressing challenges in human health. The journey of this compound is a reflection of the broader advancements in science and medicine, highlighting the importance of innovation and collaboration in driving progress.

Ultimately, the potential of Potassium 2-chloropyridine-3-trifluoroborate lies in its ability to contribute to the development of innovative therapies and precision medical solutions. As the field of biomedical research continues to evolve, the compound's role in shaping the future of healthcare will become increasingly evident. The ongoing exploration of its properties and applications underscores the enduring importance of scientific discovery in addressing complex biological challenges and improving patient outcomes globally.